BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Safety & Handling Guide: 2-lodo-3-
nitrobenzamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-lodo-3-nitrobenzamide
CAS No.: 189125-09-5
Cat. No.: B3048981
Get Quote
. J

CAS: 189125-09-5
Executive Summary & Chemical Identity[1]

2-lodo-3-nitrobenzamide is a specialized halogenated nitro-aromatic building block used
primarily in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and other
heterocyclic pharmaceutical candidates.

Unlike its more famous regioisomer Iniparib (4-iodo-3-nitrobenzamide), the 2-iodo isomer
presents unique steric challenges due to the placement of the large iodine atom at the ortho
position relative to the amide group, sandwiched next to the nitro group at the meta position.
This "crowded" motif significantly alters its reactivity profile and handling requirements
compared to standard benzamides.

Chemical Specifications
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Property Data

Chemical Name 2-lodo-3-nitrobenzamide
CAS Number 189125-09-5

Molecular Formula C7HsIN20s3

Molecular Weight 292.03 g/mol
Appearance Pale yellow to beige solid

Soluble in DMSO, DMF; sparingly soluble in

Solubility . .
MeOH:; insoluble in water.

Kev Reactivit Pd-catalyzed cross-coupling
ey Reactivi
Y Y (Suzuki/Sonogashira); Nitro-group reduction.

Hazard Identification & GHS Classification

Note: This data represents a composite of safety profiles for halogenated nitrobenzamides.
Always consult the specific vendor SDS (e.g., BLDpharm, Apollo Scientific) for lot-specific
compliance.

GHS Label Elements

Signal Word:WARNING

Hazard Class Category Hazard Statement Code

Harmful if swallowed.

Acute Toxicity (Oral) 4 0] H302
Skin Causes skin irritation.

_ o 2 H315
Corrosion/Irritation [2][3]

o Causes serious eye
Eye Damage/Irritation 2A o H319
irritation.[2][3]

STOT - Single May cause respiratory
3 T H335
Exposure irritation.[2][3]
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Critical Safety Analysis (Expert Insight)

o Energetic Potential: While benzamides are generally stable, the presence of a nitro group (-
NOz2) introduces a potential for rapid decomposition under high heat. Do not subject this
compound to temperatures >150°C without Differential Scanning Calorimetry (DSC)
validation.

 lodine Labillity: The C-1 bond is photosensitive. Prolonged exposure to ambient light can lead
to the liberation of iodine radicals (

), causing the solid to darken and degrade.

e Dust Explosion Risk: As a fine organic powder, high concentrations in air can form explosive
dust clouds. Ground all equipment during transfer.

Storage & Stability Protocol

To maintain the integrity of the C-l bond and prevent hydrolysis of the amide, strict adherence
to the following storage protocol is required.

Storage Decision Matrix (DOT Visualization)
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Received 2-lodo-3-nitrobenzamide

Inspect Seal Integrity

N\

Long-Term Storage (>1 Week) Active Use (<1 Week)

:

Store in Desiccator
(Hygroscopic Prevention)

Store at 2-8°C (Refrigerate) Inert Atmosphere (Argon/N2)

Protect from Light (Amber Vial)

Click to download full resolution via product page

Figure 1: Decision matrix for preserving chemical integrity based on usage frequency.

Synthetic Utility & Handling Protocols
The "Ortho-Effect" Challenge

In 2-iodo-3-nitrobenzamide, the iodine atom at position 2 is sterically crowded by the amide

(pos 1) and nitro (pos 3) groups.

o Implication: Standard Palladium-catalyzed couplings (Suzuki-Miyaura) may be sluggish
compared to the 4-iodo isomer.

¢ Solution: Use active catalyst systems (e.g., Pd(dppf)Clz or XPhos Pd G2) and higher boiling
solvents (Dioxane) to overcome the rotational barrier.
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Protocol: Safe Reductive Cyclization (Benzimidazole
Synthesis)

A common application is reducing the nitro group to an amine, followed by cyclization with the
amide to form benzimidazole scaffolds.

Safety Prerequisite:

o Perform in a fume hood (Face velocity > 100 fpm).

o PPE: Nitrile gloves (0.11 mm min thickness), safety glasses with side shields, lab coat.
Step-by-Step Methodology:

¢ Dissolution: Dissolve 1.0 eq of 2-iodo-3-nitrobenzamide in MeOH/THF (1:1).

e Reduction (Fe/NH4CIl method):

o Why: Avoids catalytic hydrogenation (H2/Pd-C) which might accidentally cleave the C-I
bond (dehalogenation).

o Add 5.0 eq Iron powder (Fe) and 5.0 eg Ammonium Chloride (NHa4Cl).
o Heat to 60°C. Monitor by LCMS.

e Workup:
o Filter through a Celite pad to remove iron residues.

o Caution: The iron waste is pyrophoric when dry. Keep wet and dispose of in a dedicated
solid waste container.

 Purification: Evaporate solvent. Recrystallize from Ethanol.

Synthetic Pathway Visualization
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Figure 2: Divergent synthetic pathways. Note that Fe/NH4CI is preferred over H2/Pd to

preserve the lodine handle.

Emergency Response Procedures

Scenario Immediate Action

Technical Rationale

Rinse with water for 15 mins.
Eye Contact ) )
Lift eyelids.

Nitro-aromatics are severe
irritants; pH neutral saline is

preferred if available.

Wash with soap and water.[1]
[2][4][5] Do not use ethanol.

Skin Contact

Ethanol can increase skin
permeability, enhancing
absorption of the nitro

compound.

Dampen with water, then

Prevents dust formation

Spill (Solid) _ _
sweep. (inhalation hazard).[1][2][3][4]
) ) Risk of aspiration pneumonia
_ Rinse mouth. Do NOT induce
Ingestion and further esophageal

vomiting.

damage.

SDS Source & Verification

Since this is a specialized research chemical, a generic "download" link often fails. You must

generate the SDS dynamically from the vendor's database using the CAS number.

Verified Vendor Sources (Search by CAS: 189125-09-5):

o BLDpharm: - Primary source for this specific isomer.
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o Combi-Blocks: Often stocks regioisomers of Iniparib.
e PubChem: - For physical property verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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